LEWATIT TP-214

• CAS No.: 109945-55-3
• Molecular Formula: C5H3N3O2

Description

LEWATIT TP-214, manufactured by LANXESS Deutschland GmbH, is a macroporous, monodisperse, thiourea-functionalized ion-exchange resin designed for selective mercury (Hg²⁺) removal from aqueous solutions . Its high sulfur content (≥1.35 N functional groups) enables strong Hg²⁺ affinity, making it a benchmark material in industrial wastewater treatment and hydrometallurgical applications . The resin operates via chelation, where thiourea groups form stable complexes with mercury ions. However, TP-214 is non-regenerable, limiting its reusability after saturation .

Preparation Methods

Raw Material Selection and Matrix Synthesis

The resin’s backbone is derived from a cross-linked polystyrene-divinylbenzene (PS-DVB) copolymer, chosen for its chemical stability and macroporous structure . The synthesis begins with a suspension polymerization process, where styrene and divinylbenzene monomers are dispersed in an aqueous phase containing porogens (e.g., toluene or heptane) to create pores. A critical innovation in TP-214’s production is the use of a patented monodisperse bead formation process , which ensures uniform particle size (600–800 µm) . Unlike conventional heterodisperse resins, this uniformity enhances mechanical strength and reduces pressure drop during column operations .

Key Parameters for Matrix Synthesis

Parameter	Value/Range	Purpose
Monomer ratio (Styrene:DVB)	85:15 to 70:30	Controls crosslinking density
Porogen type	Toluene/heptane	Generates macroporous structure
Polymerization temperature	70–90°C	Optimizes reaction kinetics
Bead size distribution	600–800 µm (monodisperse)	Enhances flow dynamics and stability

Functionalization with Thiourea Groups

After matrix synthesis, the PS-DVB beads undergo chemical modification to introduce thiourea (-NH-CS-NH-) groups, which confer high affinity for Hg²⁺ and PGMs. This involves a two-step process:

• Chloromethylation : The beads are treated with chloromethyl methyl ether (CME) in the presence of a Lewis acid catalyst (e.g., ZnCl₂) to attach chloromethyl groups.

• Amination and Thiourea Formation : Chloromethylated beads react with thiourea under alkaline conditions, replacing chloride with thiourea moieties .

Functionalization Reaction Conditions

Step	Reagents/Conditions	Outcome
Chloromethylation	CME, ZnCl₂, 50–60°C, 6–8 hrs	Chloromethyl groups grafted to PS-DVB
Thiourea grafting	Thiourea, NaOH (pH 10–12), 70°C, 12 hrs	Thiourea functional groups attached

The final resin exhibits a sulfur content of ~12 wt%, critical for metal selectivity . Fourier-transform infrared (FTIR) spectroscopy confirms successful functionalization, with peaks at 732 cm⁻¹ (C=S stretching) and 2,330–2,374 cm⁻¹ (-NH groups) .

Post-Synthesis Treatments and Quality Control

Post-functionalization, the resin undergoes rigorous conditioning to remove unreacted monomers and byproducts:

• Acid Washing : Treatment with 1–2 M HCl eliminates residual catalysts and stabilizes the thiourea groups .

• Thermal Stabilization : Heating to 80–100°C for 4–6 hours enhances mechanical stability .

Quality assurance tests include:

• Capacity Testing : Total exchange capacity for Hg²⁺ exceeds 100 g/L resin under optimal conditions .

• Kinetic Profiling : Monodisperse beads achieve 90% Hg²⁺ uptake within 15 minutes, outperforming heterodisperse analogs by 20% .

Comparative Analysis of TP-214 and Predecessor Resins

TP-214’s patented production process addresses limitations of earlier resins like LEWATIT® TP 214 (heterodisperse). Key improvements include:

Property	TP-214 (Monodisperse)	Legacy Resins (Heterodisperse)
Mechanical stability	30% higher	Prone to fracturing
Hg²⁺ capacity	100–120 g/L	80–90 g/L
Leakage levels	<1 ppb	5–10 ppb
Osmotic shock resistance	Excellent	Moderate

These enhancements stem from uniform bead size, which minimizes channeling and maximizes functional group accessibility .

Industrial-Scale Production Challenges

Scaling TP-214 synthesis requires precise control over:

• Bead Size Uniformity : Achieved via seeded emulsion polymerization, a proprietary technique .

• Functional Group Consistency : Batch-to-batch variability in thiourea content is maintained below 2% through automated dosing systems .

• Waste Management : Chloromethylation byproducts (e.g., HCl) are neutralized using closed-loop systems to meet environmental regulations .

Characterization and Validation

Third-party studies validate TP-214’s synthesis efficacy:

• Adsorption Isotherms : Fit Freundlich models ($R^2 > 0.99$), indicating heterogeneous surface binding .

• Selectivity Profiling : Affinity order Hg²⁺ > Ag⁺ > Au³⁺ > Pt⁴⁺ aligns with thiourea’s soft base character .

• Thermogravimetric Analysis (TGA) : Degradation onset at 220°C confirms thermal stability for high-temperature applications .

Chemical Reactions Analysis

Functional Groups and Selectivity

The resin’s reactivity stems from thiourea groups (-NH-CS-NH₂), which form stable complexes with metal ions. In neutral to acidic solutions, it exhibits the following cation affinity order (decreasing):
Hg²⁺ > Ag⁺ > Au³⁺/Au⁺ > Pt²⁺/Pt⁴⁺ > Cu²⁺ > Pb²⁺/Pb⁴⁺ > Bi³⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺ .

This selectivity is critical for applications such as:

• Mercury removal from flue gas scrubbing solutions (<1 ppb leakage reported) .

• Recovery of platinum group metals (PGMs) from industrial wastewater .

Cadmium (Cd²⁺) Sorption

A comparative study of TP-214 and TP-208 (iminodiacetate-functionalized resin) revealed:

Parameter	TP-214 (Thiourea)	TP-208 (Iminodiacetate)
Max Sorption Capacity	81.75 mg/g	308.65 mg/g
Optimal pH	3–4	6.0
Kinetic Model Fit	Pseudo-2nd order	Pseudo-2nd order
Isotherm Model	Langmuir (R²=0.999)	Freundlich (R²=0.941)

Key Findings :

• TP-214’s lower capacity for Cd²⁺ compared to TP-208 is attributed to weaker thiourea-Cd²⁺ interactions .

• Monolayer adsorption dominates in TP-214, while TP-208 exhibits multilayer adsorption .

Palladium (Pd²⁺) Recovery

TP-214 achieved 100% Pd²⁺ recovery from ammonia-based plating solutions under optimized conditions :

Parameter	Value
Temperature	60°C
pH	4.0
Resin Dosage	400 mg
Equilibrium Time	40 minutes

Kinetic Analysis :

• Activation energy: 17.73 kJ/mol (pH 4.0) , indicating a mixed diffusion/chemisorption mechanism .

• Rate constants fit the pseudo-second-order model (R² > 0.98) .

Thermodynamic Behavior

Studies on Cd²⁺ and Pd²⁺ sorption revealed:

Thermodynamic Parameter	Cd²⁺ (TP-214)	Pd²⁺ (TP-214)
ΔG (Gibbs Free Energy)	-15.2 kJ/mol	-22.1 kJ/mol
ΔH (Enthalpy)	-48.7 kJ/mol	-30.5 kJ/mol
ΔS (Entropy)	-112 J/(mol·K)	-28 J/(mol·K)

Interpretation :

• Negative ΔG confirms spontaneous reactions.

• Exothermic nature (ΔH < 0) and reduced entropy (ΔS < 0) suggest ordered chemisorption at the resin surface .

Regeneration Limitations

TP-214 cannot be regenerated using conventional acids/alkalis due to irreversible metal-thiourea binding. Incineration (≥600°C) is recommended for:

• Precious metal recovery (e.g., Au, Pt, Pd).

• Safe disposal of mercury-laden resin .

Comparative Performance with TP-208

Feature	TP-214	TP-208
Functional Group	Thiourea	Iminodiacetate
Metal Selectivity	Hg²⁺, Ag⁺, PGMs	Cd²⁺, Cu²⁺, Zn²⁺
Sorption Capacity (Cd²⁺)	81.75 mg/g	308.65 mg/g
pH Range	3–7	5–7

TP-214 outperforms TP-208 in high-value metal recovery but is less effective for base metals like Cd²⁺ .

Scientific Research Applications

Heavy Metal Removal

Mercury Removal
Lewatit TP-214 is highly effective in removing mercury from flue gases and wastewater. The resin's affinity for mercury allows it to capture this toxic metal efficiently, making it ideal for applications in flue gas scrubbing systems and groundwater remediation. Studies have shown that this compound can achieve high uptake capacities, with reported values reaching up to 100 g Hg/L of resin .

Cadmium and Other Metals
The resin has been compared with other materials for the removal of cadmium ions from aqueous solutions. Research indicates that this compound demonstrates superior performance in terms of sorption capacity and efficiency, particularly in neutral to slightly acidic conditions (pH 3-4) . The maximum sorption capacity for cadmium was found to be 81.75 mg/g, showcasing its potential in treating industrial effluents containing this heavy metal .

Recovery of Precious Metals

Gold and Silver Recovery
this compound is utilized in hydrometallurgical processes for recovering precious metals such as gold and silver from electronic waste and other sources. Its chelating properties enable it to selectively bind these metals, facilitating their extraction from complex mixtures . Studies have demonstrated effective gold recovery rates using this resin, emphasizing its role in sustainable resource management.

Palladium Recovery
The resin has shown exceptional capabilities in recovering palladium from spent plating solutions. In one study, palladium recovery reached up to 98% under optimized conditions involving hydrochloric acid . The adsorption mechanism involves strong interactions between palladium ions and the thiourea functional groups within the resin, which has been characterized using Fourier-transform infrared spectroscopy (FTIR) techniques .

Environmental Applications

Water Treatment
this compound serves as a critical component in wastewater treatment processes, particularly for heavy metal removal. Its application extends to the purification of brine used in chloralkali processes, where it helps mitigate mercury contamination during the transition from mercury-based to membrane processes .

Adsorption Characteristics
The resin's adsorption kinetics have been extensively studied, revealing that it follows a pseudo-second-order model, indicating that chemical interactions play a significant role in the adsorption process . This characteristic enhances its suitability for dynamic water treatment applications where rapid metal ion uptake is essential.

Industrial Applications

Process Stream Recycling
In industrial settings, this compound is employed for recycling process streams that contain valuable metals. Its ability to selectively adsorb specific cations allows industries to recover precious metals efficiently while minimizing waste generation .

Chemical Solution Purification
The resin is also used for purifying chemical solutions by removing undesired cations, thereby improving product quality and process efficiency. Its low leakage rates ensure that contaminants are effectively captured without significant losses during operation .

Case Studies

Application	Metal Targeted	Recovery Efficiency	Conditions	Source
Mercury removal	Mercury	Up to 100 g Hg/L	Flue gas scrubbing
Palladium recovery	Palladium	98%	pH 4.0, HCl medium
Gold recovery	Gold	High	Electronic waste solutions
Cadmium removal	Cadmium	81.75 mg/g	pH 3-4

Mechanism of Action

The mechanism of action of LEWATIT TP-214 involves the chelation of metal cations by the thiourea functional groups on the resin. The thiourea groups form strong coordinate bonds with the metal ions, effectively removing them from the solution. This chelation process is highly selective, allowing the resin to target specific metal ions even in the presence of other competing ions .

Comparison with Similar Compounds

Adsorption Capacity and Isotherm Models

TP-214 exhibits a maximum adsorption capacity of 456 mg/g , significantly higher than SH-ePMO’s 66 mg/g under identical conditions (21°C, pH 7) . This disparity arises from TP-214’s higher density of thiol (-SH) groups, which directly interact with Hg²⁺.

• Adsorption Isotherms: TP-214 follows the Freundlich model (heterogeneous surface adsorption), indicating multilayer binding . SH-ePMO aligns with the Langmuir model (monolayer adsorption), suggesting uniform active sites .

Table 1: Adsorption Performance Comparison

Parameter	LEWATIT TP-214	SH-ePMO
Max Adsorption Capacity	456 mg/g	66 mg/g
Isotherm Model	Freundlich	Langmuir
Functional Group Density	High (≥1.35 N)	Low (limited -SH)
Regeneration Potential	Non-regenerable	5+ cycles

Adsorption Kinetics

Both materials achieve equilibrium rapidly (<3 hours) due to their macroporous/mesoporous structures.

• Kinetic Models :
  • TP-214 and SH-ePMO fit the pseudo-second-order model , indicating chemisorption dominates .
  • TP-214’s faster Hg²⁺ uptake at low concentrations (1 ppm) highlights its suitability for trace-level purification .

Regeneration and Stability

• TP-214 : Lacks regenerative capability due to irreversible Hg²⁺-thiourea binding, necessitating resin replacement after saturation .
• SH-ePMO : Retains >90% efficiency after 5 regeneration cycles (using thiourea-HCl), offering cost and sustainability advantages .

Purification Efficiency

TP-214 reduces Hg²⁺ concentrations to parts-per-trillion (ppt) levels , surpassing SH-ePMO’s current performance. SH-ePMO requires functional group optimization to achieve comparable purification .

Biological Activity

Lewatit TP-214 is a specialized macroporous ion exchange resin developed for the selective removal of heavy metals, particularly mercury and precious metals such as gold, silver, and platinum. Its unique biological activity is primarily attributed to its chelating thiourea functional groups, which exhibit high affinity for various metal ions. This article delves into the biological activity of this compound, supported by research findings, data tables, and case studies.

Chemical Composition and Structure

This compound contains thiourea groups that provide it with a strong chelating ability. The resin's structure allows for efficient binding of metal ions from aqueous solutions. The following table summarizes the metal ion removal efficiency based on their affinity:

Metal Ion	Affinity Order
Hg²⁺	Highest
Ag⁺	High
Au³⁺/Au⁺	High
Pt²⁺/Pt⁴⁺	Moderate
Cu²⁺	Moderate
Pb²⁺/Pb⁴⁺	Lower

This selectivity is crucial in applications such as wastewater treatment, where the removal of toxic metals is necessary for environmental protection.

Adsorption Capacity and Mechanism

Research indicates that this compound demonstrates significant adsorption capacities for various metal ions. For instance, studies show that it can achieve an adsorption capacity of up to 100 g Hg/L of resin under optimal conditions. The mechanism involves the formation of stable complexes between the thiourea groups on the resin and the metal ions in solution.

Case Study: Palladium Recovery

A study conducted by Nagireddi et al. (2018) investigated the adsorption behavior of palladium (Pd) using this compound. The results indicated an adsorption capacity of 201 mg/g when exposed to Pd concentrations ranging from 50 to 300 mg/L. The following table summarizes key findings from this study:

Parameter	Value
Adsorbent	This compound
Pd Concentration (mg/L)	50 - 300
Adsorption Capacity (mg/g)	201

The study highlighted that the adsorption efficiency improved with increasing surfactant concentration, leading to enhanced metal uptake.

Environmental Applications

This compound is extensively used in environmental applications due to its high efficiency in removing heavy metals from industrial effluents. Its role in flue gas scrubbing processes and groundwater remediation is particularly noteworthy. The resin not only aids in achieving regulatory compliance but also contributes to resource recovery by enabling the extraction of valuable metals from waste streams.

Regeneration and Disposal

While this compound exhibits excellent performance in heavy metal removal, its regeneration poses challenges. Traditional regenerant solutions are ineffective; thus, incineration is recommended for recovering precious metals or disposing of the resin according to local regulations.

Q & A

Q. What functional groups in LEWATIT TP-214 enable selective mercury adsorption, and how are they characterized?

this compound contains thiourea functional groups that exhibit high affinity for mercury ions due to their strong chelating properties. These groups are integrated into a macroporous polystyrene-divinylbenzene matrix, as confirmed by elemental analysis and Fourier-transform infrared (FTIR) spectroscopy . Standard characterization methods include titration for quantifying functional group density (≥1.35 N) and BET analysis for pore structure determination .

Q. What experimental parameters are critical for measuring this compound's adsorption capacity in aqueous systems?

Adsorption experiments typically involve fixed parameters: pH (optimized for mercury speciation, often neutral), adsorbent dosage (e.g., 150 mg), temperature (21°C), agitation speed (200 rpm), and contact time (3 hours). Mercury concentration is quantified using cold vapor atomic absorption spectroscopy (CVAAS) with a detection limit of <0.6% relative standard deviation. Adsorption capacity (q_e) is calculated via mass balance equations .

Q. How are equilibrium isotherm models applied to interpret this compound's mercury adsorption data?

The Langmuir and Freundlich models are commonly used. The Langmuir model assumes monolayer adsorption on homogeneous surfaces, while Freundlich describes multilayer adsorption on heterogeneous surfaces. For TP-214, Freundlich provides a better fit (R² > 0.98), indicating heterogeneous binding sites and cooperative adsorption behavior .

Advanced Research Questions

Q. How do kinetic models resolve contradictions in this compound's adsorption rate data across varying mercury concentrations?

At low mercury concentrations (e.g., 1 ppm), adsorption follows pseudo-first-order kinetics (R² > 0.95), suggesting physical diffusion dominates. At higher concentrations (100 ppm), pseudo-second-order kinetics (R² > 0.99) better describe the process, indicating chemisorption via covalent bonding between Hg²⁺ and thiourea groups. This concentration-dependent shift necessitates multi-model validation in experimental design .

Q. Why does this compound exhibit superior mercury capacity (456 mg/g) compared to mesoporous adsorbents like SH-ePMO (66 mg/g)?

TP-214’s macroporous structure allows rapid intraparticle diffusion, while its high functional group density (1.35 N) enables a 1:1 Hg²⁺-thiourea stoichiometry. In contrast, SH-ePMO’s lower capacity arises from limited thiol group availability and steric hindrance in its mesopores. Comparative studies highlight the trade-off between capacity and regenerability, as TP-214 cannot be reused after saturation .

Q. What methodological challenges arise when scaling this compound's adsorption performance from batch to continuous flow systems?

Batch studies (e.g., 3 g/L adsorbent-to-solution ratio) may not predict column performance due to dynamic factors like flow rate, bed depth, and breakthrough curves. Pilot-scale experiments require optimizing hydraulic retention time and addressing resin fouling from competing ions (e.g., Ca²⁺ or organic matter). Pre-treatment protocols (e.g., ion exchange pre-conditioning) are critical for maintaining efficiency .

Q. How can adsorption thermodynamics explain this compound's temperature-dependent performance inconsistencies?

Gibbs free energy (ΔG) calculations typically show negative values, confirming spontaneity, but enthalpy (ΔH) and entropy (ΔS) trends vary. For TP-214, endothermic ΔH values (e.g., +15 kJ/mol) suggest chemisorption requires energy input, while positive ΔS reflects increased disorder at the solid-liquid interface. Discrepancies in ΔH/ΔS across studies may stem from incomplete equilibration or pH fluctuations .

Methodological Recommendations

• Data Validation : Always perform triplicate experiments with statistical error margins (<5% RSD) and validate models using Akaike information criterion (AIC) for robustness .
• Comparative Studies : Include control adsorbents (e.g., activated carbon) and standard reference materials (e.g., NIST-certified resins) to benchmark TP-214’s performance .
• Regeneration Limitations : Note that TP-214’s irreversible mercury binding precludes acid elution; instead, focus on disposal protocols for saturated resin .